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Compound of Interest

Compound Name: Fonofos

Cat. No.: B052166

Providing critical safety and logistical information for the proper handling and disposal of
Fonofos, this document outlines procedural, step-by-step guidance to ensure the safety of
laboratory personnel and the protection of the environment.

Fonofos is a highly toxic organophosphate insecticide, classified by the EPA in toxicity class I,
requiring labels with the signal words DANGER - POISON.[1] Although its use was voluntarily
canceled in 1998, stocks may still exist in research and laboratory settings.[2] Due to its high
toxicity and environmental persistence, proper disposal is paramount.

Hazard Profile and Chemical Properties

Fonofos is a clear to yellow liquid with a distinct mercaptan-like odor.[2][3][4] It is an
acetylcholinesterase inhibitor, posing a significant risk of neurotoxicity upon exposure through
inhalation, ingestion, or skin contact.[4][5] It is crucial to handle Fonofos with appropriate
personal protective equipment (PPE) in a well-ventilated area.
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Property Value Source

O-ethyl S-phenyl (RS)-

Chemical Name o [1]
ethylphosphorodithioate
CAS Number 944-22-9 [1][2]
Molecular Formula C10H150PS2 [2]
Boiling Point 130 °C at 0.1 mm Hg [2]
Water Solubility 13 mg/L [1]
Vapor Pressure 28 mPa @ 25 °C [1]
Toxicity -IE_OP:C';'oxicity Class | (Highly o

**Step-by-Step Disposal Protocol

The disposal of Fonofos and any contaminated materials must be handled as hazardous
waste in strict accordance with local, state, and federal regulations.[6][7]

1. Waste ldentification and Segregation:

o Characterize all unused Fonofos, solutions containing Fonofos, and any materials that
have come into contact with it (e.g., pipette tips, gloves, glassware, spill cleanup debris) as
"Hazardous Waste - Fonofos".

e Segregate Fonofos waste from other laboratory waste streams to prevent accidental mixing
and reactions.

2. Packaging and Labeling:
» Place Fonofos waste into a designated, leak-proof, and chemically compatible container.[7]
o Ensure the container is tightly sealed to prevent leaks or volatilization.

o Clearly label the container with "Hazardous Waste - Fonofos," the full chemical name, and
relevant hazard symbols (e.g., Toxic, Environmentally Hazardous).[7]
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3. Storage:

o Store the sealed and labeled hazardous waste container in a designated, secure, and well-
ventilated area away from incompatible materials.

e The storage area should have secondary containment to control any potential leaks.
4. Arrange for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and proper disposal.[6][7]

o Never pour Fonofos waste down the drain or dispose of it with regular laboratory trash.[7]
5. Spill and Emergency Procedures:
 In case of a spill, immediately evacuate the area and alert others.

« |f safe to do so, prevent the spill from spreading by using a non-combustible absorbent
material like vermiculite, dry sand, or earth.[6][8]

o Wear appropriate PPE, including respiratory protection, chemical-resistant gloves, and eye
protection, during cleanup.

o Collect the absorbed material and any contaminated soil or surfaces into a sealed container
and treat it as hazardous waste.

e Thoroughly decontaminate the spill area with a strong detergent and water, collecting all
cleaning materials for disposal as hazardous waste.[7]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Fonofos waste
in a laboratory setting.
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Waste Generation & Segregation

Contaminated Materials

Unused Fonofos

Segregate as Hazardous Waste

Step 1

Packaging & Labeling

Package in sealed, compatible container

Step 2

Label: 'Hazardous Waste - Fonofos' & Hazard Symbols

Step 3

Storage 8', Disposal

Store in designated, secure area

Contact EHS or Licensed Contractor

Professional Disposal (Incineration/Landfill)

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Fonofos waste.
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Environmental Fate and Degradation

Fonofos is moderately persistent in soil, with its degradation influenced by soil type, organic
matter, rainfall, and sunlight.[2] The primary route of degradation in soil is through microbial
action.[2] In water, it is broken down by hydrolysis.[1] Its major biodegradation metabolite in soil
is carbon dioxide, with minor metabolites including dyphonate-oxon and methyl phenyl sulfone.
[9] Due to its potential to be transported in runoff, proper disposal is critical to prevent
contamination of surface waters.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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